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Introduction
cis-2-Nonene, also known as (Z)-non-2-ene, is an unsaturated hydrocarbon belonging to the

alkene family.[1] Its chemical structure is characterized by a nine-carbon chain with a double

bond located at the second carbon position, where the alkyl groups are on the same side of the

double bond. This technical guide provides a focused analysis of its molecular weight, a

fundamental property crucial for stoichiometric calculations, analytical characterization, and

formulation development in research and pharmaceutical applications.

Core Physicochemical Data
The molecular weight of a compound is an intrinsic property derived from its elemental

composition. For cis-2-Nonene, the molecular formula is C₉H₁₈.[1][2][3][4][5][6] The molecular

weight is calculated by summing the atomic weights of its constituent atoms.

The quantitative data for cis-2-Nonene is summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b043856?utm_src=pdf-interest
https://www.benchchem.com/product/b043856?utm_src=pdf-body
https://www.vulcanchem.com/product/vc20865419
https://www.benchchem.com/product/b043856?utm_src=pdf-body
https://www.vulcanchem.com/product/vc20865419
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H18/c1-3-5-7-9-8-6-4-2/h3,5H,4,6-9H2,1-2H3/b5-3-
https://www.lookchem.com/ProductWholeProperty_LCPL453313.htm
https://wap.guidechem.com/dictionary/en/6434-77-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Non-2-ene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nonene_-_2Z
https://www.benchchem.com/product/b043856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

IUPAC Name (Z)-non-2-ene [1][6]

Synonyms cis-2-Nonene, (2Z)-2-Nonene [2][6]

CAS Number 6434-77-1 [1][2][7]

Molecular Formula C₉H₁₈ [1][2][3][4][5][6]

Average Molecular Weight 126.24 g/mol [1][6]

Monoisotopic Mass 126.14085 Da [6]

Methodology for Molecular Weight Determination
The molecular weight of cis-2-Nonene is determined computationally based on its verified

molecular formula (C₉H₁₈). This standard method is universally accepted for pure chemical

substances.

Experimental Protocol: Calculation from Chemical Formula

Identify the Elemental Composition: The molecular formula C₉H₁₈ indicates the molecule

consists of 9 Carbon (C) atoms and 18 Hydrogen (H) atoms.

Obtain Standard Atomic Weights:

The standard atomic weight of Carbon (C) is ≈ 12.011 amu.

The standard atomic weight of Hydrogen (H) is ≈ 1.008 amu.

Calculate Total Mass for Each Element:

Total mass of Carbon = 9 atoms * 12.011 amu/atom = 108.099 amu.

Total mass of Hydrogen = 18 atoms * 1.008 amu/atom = 18.144 amu.

Sum Elemental Masses:

Molecular Weight = 108.099 amu + 18.144 amu = 126.243 amu.
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Convert to Molar Mass: The resulting value is expressed as molar mass in grams per mole (

g/mol ). Therefore, the molar mass of cis-2-Nonene is approximately 126.24 g/mol .[1]

Logical Relationship Visualization
For a fundamental chemical property like molecular weight, there are no complex signaling

pathways or experimental workflows to diagram. The visualization below illustrates the direct

logical relationship between the compound's elemental composition and its final calculated

molecular weight.
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Caption: Logical flow from elemental composition to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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